Cas no 347248-59-3 (7H-Cyclopenta[1,2-b:4,3-b']dithiophene, 2,5-dimethyl-)

7H-Cyclopenta[1,2-b:4,3-b']dithiophene, 2,5-dimethyl- is a fused heterocyclic compound featuring a cyclopenta-dithiophene core with methyl substituents at the 2 and 5 positions. This structure imparts enhanced electronic properties, making it valuable in organic semiconductor applications, particularly in the development of high-performance optoelectronic materials. The rigid, planar framework contributes to improved charge carrier mobility, while the methyl groups enhance solubility and processability in organic solvents. Its stability and tunable electronic characteristics make it a promising candidate for use in organic field-effect transistors (OFETs), photovoltaic devices, and light-emitting diodes (OLEDs). The compound's well-defined synthesis route further supports its reproducibility in research and industrial settings.

7H-Cyclopenta[1,2-b:4,3-b']dithiophene, 2,5-dimethyl- structure

347248-59-3 structure

Product Name:7H-Cyclopenta[1,2-b:4,3-b']dithiophene, 2,5-dimethyl-

CAS No:347248-59-3

MF:C₁₁H₁₀S₂

MW:206.327100276947

MDL:MFCD32706734

CID:3945874

PubChem ID:21943885

Update Time:2025-05-23

7H-Cyclopenta[1,2-b:4,3-b']dithiophene, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 7H-Cyclopenta[1,2-b:4,3-b']dithiophene, 2,5-dimethyl-
- D76385
- CSCDOZXGEOLYNS-UHFFFAOYSA-N
- 4,10-dimethyl-5,9-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),3,10-tetraene
- SCHEMBL1822840
- CS-0104481
- 2,5-dimethyl-7H-thieno[3',2':3,4]cyclopenta[1,2-b]thiophene
- 2,5-dimethyl-7H-cyclopenta[1,2-b:4,3-b']dithiophene
- 347248-59-3
- 2,5-Dimethyl-7H-cyclopenta(1,2-b:4,3-b')dithiophene
- MDL： MFCD32706734
- Inchi： 1S/C11H10S2/c1-6-3-8-9-4-7(2)13-11(9)5-10(8)12-6/h3-4H,5H2,1-2H3
- InChI Key： CSCDOZXGEOLYNS-UHFFFAOYSA-N
- SMILES： S1C(C)=CC2=C1CC1=C2C=C(C)S1

Computed Properties

Exact Mass: 206.02239267g/mol
Monoisotopic Mass: 206.02239267g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 56.5Å²

7H-Cyclopenta[1,2-b:4,3-b']dithiophene, 2,5-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AstaTech	D76385-0.25/G	2,5-DIMETHYL-7H-CYCLOPENTA[1,2-B:4,3-B']DITHIOPHENE	347248-59-3	98%	0.25g	$998	2023-09-19
AstaTech	D76385-1/G	2,5-DIMETHYL-7H-CYCLOPENTA[1,2-B:4,3-B']DITHIOPHENE	347248-59-3	98%	1g	$1996	2023-09-19